Cas no 1805206-71-6 (3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde
• CAS No: 1805206-71-6
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4889625
• Update Time: 2025-05-24

3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-6(9)3-1-5(13)7(11(14)15)10-4(3)2-12/h1-2,6,13H
• InChI Key： SHPYVZUISGQSAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C([N+](=O)[O-])N=C1C=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde

3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde, with the CAS number 1805206-71-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at position 3, a hydroxyl group at position 5, a nitro group at position 6, and an aldehyde group at position 2. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of 3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde in the development of novel therapeutic agents. The presence of the nitro group at position 6 imparts strong electron-withdrawing effects, which can enhance the compound's reactivity and bioavailability. This makes it a promising candidate for use in drug delivery systems and targeted therapies. Additionally, the hydroxyl group at position 5 plays a critical role in hydrogen bonding, which can improve the compound's solubility and stability in aqueous environments.

The synthesis of 3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic aromatic substitution and oxidation reactions, to achieve high yields of this compound. Recent advancements in catalytic techniques have further optimized the synthesis process, making it more efficient and environmentally friendly.

In terms of applications, 3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde has shown potential in the field of materials science as a precursor for advanced polymers and coatings. Its ability to form stable cross-links with other molecules makes it ideal for use in high-performance materials that require resistance to environmental degradation. Furthermore, its unique electronic properties make it a candidate for use in optoelectronic devices.

The biological activity of 3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde has also been extensively studied. Preclinical trials have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. However, further research is needed to fully understand its mechanism of action and toxicity profile.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-6-nitropyridine-2-carboxaldehyde is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in the fields of organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.